2-(4-Chlorophenyl)-2-[1-(4-chlorophenyl)-2-methylpropan-2-yl]oxirane

• CAS No.: 88283-68-5
• Molecular Formula: C18H18Cl2O
• Molecular Weight: 321.2 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-2-[1-(4-chlorophenyl)-2-methylpropan-2-yl]oxirane
• InChI: InChI=1S/C18H18Cl2O/c1-17(2,11-13-3-7-15(19)8-4-13)18(12-21-18)14-5-9-16(20)10-6-14/h3-10H,11-12H2,1-2H3
• InChI Key: ODMKZMNAJRLPHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)Cl)C2(CO2)C3=CC=C(C=C3)Cl

Description

2-(4-Chlorophenyl)-2-[1-(4-chlorophenyl)-2-methylpropan-2-yl]oxirane is a useful research compound. Its molecular formula is C18H18Cl2O and its molecular weight is 321.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 59.2 g (0.47 mol) of dimethyl sulphate and 32 g (0.517 mol) of dimethyl sulphide in 270 ml of acetonitrile is stirred at room temperature for 5 days. A solution of 81.5 g (0.2655 mol) of 4-chlorophenyl 4-chlorophenyl-tert.-butyl ketone in 80 ml of acetonitrile is then added dropwise at 20° to 25° C. in the course of about 2 hours. 28.7 g (0.53 mol) of sodium methylate are added at the same temperature. The entire reaction mixture is subsequently stirred for 12 hours and is then concentrated in vacuo. The residue is stirred overnight with a mixture of 200 ml of ethyl acetate and 150 ml of water. The organic phase is separated off, dried over sodium sulphate and concentrated in vacuo. 72.6 g (85.2% of theory) of crude 2-(4-chlorophenyl)-2-(4-chlorophenyl-tert.-butyl)-oxirane are obtained and are further reacted directly. ##STR156##